Cas no 956289-68-2 (N-(N,N-Dimethylglycyl)-ethylenediamine)
N-(N,N-Dimethylglycyl)-ethylenediamine Chemical and Physical Properties
Names and Identifiers
-
- N-(2-aminoethyl)-2-(dimethylamino)Acetamide
- N-(N,N-dimethylglycyl)-ethylenediamine
- N-(N,N-Dimethylglycyl)-ethylenediamine
-
- Inchi: 1S/C6H15N3O/c1-9(2)5-6(10)8-4-3-7/h3-5,7H2,1-2H3,(H,8,10)
- InChI Key: USWWOHILWWCQDU-UHFFFAOYSA-N
- SMILES: O=C(CN(C)C)NCCN
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 103
- Topological Polar Surface Area: 58.4
N-(N,N-Dimethylglycyl)-ethylenediamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1633180-2.5g |
N-(2-aminoethyl)-2-(dimethylamino)acetamide |
956289-68-2 | 98% | 2.5g |
¥12112.00 | 2024-04-24 |
N-(N,N-Dimethylglycyl)-ethylenediamine Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on N-(N,N-Dimethylglycyl)-ethylenediamine
Recent Advances in the Study of 956289-68-2 and N-(N,N-Dimethylglycyl)-ethylenediamine in Chemical Biology and Pharmaceutical Research
The compound with the CAS number 956289-68-2, also known as N-(N,N-Dimethylglycyl)-ethylenediamine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug delivery, enzyme inhibition, and as a building block for more complex chemical entities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic applications.
One of the key areas of research has been the role of N-(N,N-Dimethylglycyl)-ethylenediamine in enhancing the bioavailability of certain drugs. A study published in the Journal of Medicinal Chemistry demonstrated that this compound can significantly improve the solubility and stability of poorly water-soluble drugs, thereby enhancing their therapeutic efficacy. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the interactions between the compound and various drug molecules.
Another significant development is the use of 956289-68-2 in the design of novel enzyme inhibitors. Researchers have found that the compound's ability to chelate metal ions makes it a valuable scaffold for developing inhibitors of metalloenzymes, which are implicated in a variety of diseases, including cancer and neurodegenerative disorders. A recent paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of derivatives based on N-(N,N-Dimethylglycyl)-ethylenediamine, which exhibited potent inhibitory activity against matrix metalloproteinases (MMPs).
In addition to its applications in drug delivery and enzyme inhibition, N-(N,N-Dimethylglycyl)-ethylenediamine has also been explored as a ligand in coordination chemistry. Its ability to form stable complexes with transition metals has been leveraged in the development of new catalysts for organic transformations. A study in Inorganic Chemistry highlighted the use of this compound in the synthesis of highly efficient palladium-based catalysts for cross-coupling reactions, which are widely used in pharmaceutical manufacturing.
Despite these promising findings, challenges remain in the large-scale synthesis and application of 956289-68-2. Recent efforts have focused on optimizing the synthetic routes to improve yield and purity, as well as reducing the environmental impact of the production process. A study in Green Chemistry proposed a novel, solvent-free method for the synthesis of N-(N,N-Dimethylglycyl)-ethylenediamine, which not only improved the efficiency of the process but also minimized waste generation.
In conclusion, the compound 956289-68-2 and its derivative N-(N,N-Dimethylglycyl)-ethylenediamine represent a versatile and valuable tool in chemical biology and pharmaceutical research. Ongoing studies continue to uncover new applications and refine existing ones, paving the way for its potential use in clinical settings. Future research should focus on further elucidating its mechanism of action, expanding its therapeutic applications, and addressing the challenges associated with its synthesis and scalability.
956289-68-2 (N-(N,N-Dimethylglycyl)-ethylenediamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)